Cas no 297146-75-9 ((2Z)-3-(furan-2-yl)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamidoprop-2-enamide)

• Product Name: (2Z)-3-(furan-2-yl)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamidoprop-2-enamide
• CAS No: 297146-75-9
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 6277173
• PubChem ID: 7407343
• Update Time: 2025-07-28

(2Z)-3-(furan-2-yl)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamidoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(furan-2-yl)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamidoprop-2-enamide
• F1260-0542
• N-[(Z)-1-(furan-2-yl)-3-(furan-2-ylmethylamino)-3-oxoprop-1-en-2-yl]-4-methylbenzamide
• 297146-75-9
• HMS1426H10
• AKOS001072963
• (2Z)-3-(furan-2-yl)-N-[(furan-2-yl)methyl]-2-[(4-methylphenyl)formamido]prop-2-enamide
• SR-01000492782
• SR-01000492782-1
• N-(1-(Furan-2-yl)-3-((furan-2-ylmethyl)amino)-3-oxoprop-1-en-2-yl)-4-methylbenzamide
• (Z)-N-(1-(furan-2-yl)-3-((furan-2-ylmethyl)amino)-3-oxoprop-1-en-2-yl)-4-methylbenzamide

• Inchi： 1S/C20H18N2O4/c1-14-6-8-15(9-7-14)19(23)22-18(12-16-4-2-10-25-16)20(24)21-13-17-5-3-11-26-17/h2-12H,13H2,1H3,(H,21,24)(H,22,23)/b18-12-
• InChI Key： XDGIRCRGDFKFPU-PDGQHHTCSA-N
• SMILES： O1C=CC=C1CNC(/C(=C/C1=CC=CO1)/NC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 350.12665706g/mol
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.5Ų

Additional information on (2Z)-3-(furan-2-yl)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamidoprop-2-enamide

(2Z)-3-(Furan-2-yl)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamidoprop-2-enamide: A Comprehensive Overview

The compound with CAS No. 297146-75-9, commonly referred to as (2Z)-3-(furan-2-yl)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamidoprop-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a furan ring system, a 4-methylphenyl group, and a formamidoprop-2-enamide functional group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest in both academic and commercial research.

Recent studies have highlighted the importance of furan-containing compounds in the field of medicinal chemistry. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. In the case of this compound, the furan groups are strategically positioned to enhance the molecule's reactivity and selectivity. This makes it a promising candidate for applications in drug design, where fine-tuning molecular interactions is crucial for achieving desired therapeutic effects.

The 4-methylphenyl group attached to the molecule adds another layer of complexity. This substituent not only increases the molecule's hydrophobicity but also plays a role in modulating its electronic properties. Recent research has shown that such substituents can significantly influence the bioavailability and pharmacokinetics of drugs. In this context, the 4-methylphenyl group may enhance the compound's ability to cross biological membranes, making it more effective as a potential drug candidate.

The formamidoprop-2-enamide functional group is another key feature of this compound. This group is known for its ability to form hydrogen bonds, which are critical in many biochemical processes. The presence of this group suggests that the compound may exhibit strong binding affinities to certain biological targets, such as proteins or nucleic acids. Recent advancements in computational chemistry have enabled researchers to predict these interactions with high accuracy, further aiding in the design of more effective drugs.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of intermediate compounds that contain the necessary functional groups. For instance, the formation of the furan ring often involves cyclization reactions under specific conditions. Subsequent steps may include coupling reactions to introduce the 4-methylphenyl group and further functionalization to achieve the desired structure.

The application of this compound extends beyond medicinal chemistry. Its unique structure makes it a valuable tool in materials science, where it can be used as a building block for constructing advanced materials with tailored properties. For example, the compound's ability to form hydrogen bonds could be exploited in designing self-healing polymers or stimuli-responsive materials.

In conclusion, (2Z)-3-(furan-2-yl)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamidoprop-2-enamide (CAS No. 297146-75-9) is a versatile compound with immense potential across multiple disciplines. Its intricate structure and functional groups make it an attractive target for both fundamental research and practical applications. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking advancements in science and technology.